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Compound of Interest

Compound Name:
5-(3-Nitrophenyl)thiophene-2-

carbaldehyde

CAS No.: 38401-73-9

Cat. No.: B1615575 Get Quote

5-(3-Nitrophenyl)thiophene-2-carbaldehyde (CAS No. 38401-73-9) is a specialized organic

compound that serves as a critical intermediate in the synthesis of complex molecules.[1] Its

structure, featuring a thiophene ring functionalized with both an aldehyde and a nitrophenyl

group, offers a unique combination of reactive sites. This duality makes it a highly valuable

scaffold in medicinal chemistry and materials science.[1] For researchers, the aldehyde group

provides a reactive handle for forming carbon-carbon and carbon-nitrogen bonds, while the

nitro group can be readily reduced to an amine, opening avenues for further derivatization. This

guide provides a comprehensive overview of this compound, from procurement and pricing to

its practical application in synthetic workflows.

Physicochemical Properties and Handling
Understanding the fundamental properties of a reagent is paramount for its successful

application and safe handling in a laboratory setting.
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Property Value Source

CAS Number 38401-73-9 [1]

Molecular Formula C₁₁H₇NO₃S [1][2]

Molecular Weight 233.24 g/mol [1][2]

Purity ≥95% [1][3]

Appearance
Varies (Cream to yellow/brown

solid)
[4]

Storage 2-8°C [1]

Supplier and Price Comparison
Procuring high-quality starting materials is a critical first step in any research endeavor. The

following table provides a comparative overview of suppliers for 5-(3-Nitrophenyl)thiophene-
2-carbaldehyde. Prices and availability are subject to change and should be verified directly

with the suppliers.

Supplier
Product
Reference

Purity
Available
Quantities

Price (VAT not
included)

CymitQuimica
3D-NBA40173

(Biosynth)
Min. 95% 250 mg €393.00

2500 mg €1,043.00

MySkinRecipes #48201 95% 100 mg ฿6,372.00

250 mg ฿12,618.00

Note: Pricing information is based on data available as of early 2026 and is intended for

comparative purposes only.

Applications in Synthetic Chemistry and Drug
Discovery
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The utility of 5-(3-Nitrophenyl)thiophene-2-carbaldehyde stems from its role as a key

intermediate. Thiophene derivatives are prevalent in a wide range of pharmaceuticals, including

anti-cancer, anti-inflammatory, and antimicrobial agents, due to the ring's ability to act as a

bioisostere for a phenyl ring and engage in various biological interactions.[5][6]

The title compound is particularly useful for synthesizing more complex heterocyclic systems.

For instance, related thiophene-2-carbaldehydes are employed in Suzuki coupling reactions to

form C-C bonds, followed by condensation reactions to create chalcone derivatives.[7] These

chalcones, characterized by an α,β-unsaturated ketone system, are known to exhibit significant

biological activities, including potent anti-proliferative effects against cancer cell lines.[7]

Experimental Protocol: Synthesis of a Thiophene-
Based Chalcone Derivative
This section details a representative workflow for the utilization of an aryl-thiophene-2-

carbaldehyde in the synthesis of a chalcone, a common precursor in drug discovery. This

protocol is adapted from established methodologies for similar compounds.[7]

Workflow Overview

The overall process involves a Claisen-Schmidt condensation between an aryl-thiophene-2-

carbaldehyde and an acetophenone derivative under basic conditions.
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Step 1: Reagent Preparation

Step 2: Condensation Reaction

Step 3: Product Isolation

Dissolve Acetophenone
in Alkaline Methanol

Add Aryl-Thiophene-2-Carbaldehyde
to the mixture

Stir at Ambient Temperature
(5-8 hours)

Initiates Condensation

Dilute with Water

Filter the Precipitate

Induces Precipitation

Air Dry the Solid Product
(Chalcone Derivative)

Click to download full resolution via product page

Caption: Workflow for Claisen-Schmidt condensation.

Detailed Methodology

Preparation of the Reaction Mixture:

In a round-bottom flask, dissolve the desired acetophenone derivative (1.0 equivalent) in a

2M solution of sodium hydroxide in methanol.

Expertise & Experience:Using a methanolic base (like sodium methoxide, or in this case,

NaOH in methanol) is crucial. The base deprotonates the α-carbon of the acetophenone,

forming an enolate nucleophile. This is the key reactive species that will attack the

aldehyde.

Stir the solution for 10 minutes at room temperature to ensure complete formation of the

enolate.

Condensation Reaction:
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To the stirred solution, add 5-(3-Nitrophenyl)thiophene-2-carbaldehyde (1.0 equivalent)

portion-wise.

Continue stirring the resulting mixture at ambient temperature for 5-8 hours. The reaction

progress can be monitored by Thin Layer Chromatography (TLC).

Trustworthiness:The extended reaction time at ambient temperature allows the

condensation to proceed to completion while minimizing side reactions that can occur at

higher temperatures. A color change to a deeper yellow or orange is often indicative of

chalcone formation.

Product Isolation and Purification:

Once the reaction is complete, dilute the mixture with cold deionized water. This will cause

the organic chalcone product to precipitate out of the polar solution.

Collect the solid precipitate by vacuum filtration, washing with cold water and then a small

amount of cold methanol to remove any unreacted starting materials or inorganic salts.

Air-dry the solid product.

Expertise & Experience:Recrystallization from a suitable solvent system, such as ethanol

or an ethyl acetate/hexane mixture, is a standard and effective method to obtain a highly

pure final product, which is critical for subsequent biological testing.

Quality Control and Characterization
The identity and purity of the synthesized chalcone must be confirmed using standard

analytical techniques:

Infrared (IR) Spectroscopy: Look for a characteristic carbonyl (C=O) stretch around 1650-

1660 cm⁻¹ and a C=C stretch for the α,β-unsaturated system around 1600 cm⁻¹.[7]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR should show characteristic

doublets for the vinyl protons of the chalcone moiety, along with signals corresponding to the

aromatic protons of the thiophene and phenyl rings.
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Mass Spectrometry (MS): Provides the molecular weight of the final compound, confirming

the successful condensation.

Safety and Handling
While a specific Safety Data Sheet (SDS) for 5-(3-Nitrophenyl)thiophene-2-carbaldehyde
should be consulted, related nitro- and aldehyde-containing aromatic compounds are generally

handled with care.

Hazards: May cause skin, eye, and respiratory system irritation.[8]

Personal Protective Equipment (PPE): Standard PPE, including safety glasses, gloves, and

a lab coat, is required. Work should be conducted in a well-ventilated fume hood.

Conclusion
5-(3-Nitrophenyl)thiophene-2-carbaldehyde is more than just a chemical; it is a strategic

starting material that provides a reliable entry point into the synthesis of novel thiophene-

containing compounds. Its well-defined reactivity allows for the rational design of molecules

with potential applications in drug discovery, particularly in the development of new anti-cancer

agents and other therapeutics. Understanding its properties, sourcing, and synthetic

applications enables researchers to fully leverage its potential in their scientific pursuits.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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